Cas no 2306271-65-6 (5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride)

• Product Name: 5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride
• CAS No: 2306271-65-6
• MF: C₆H₁₀ClNO₂
• MW: 163.60
• MDL: MFCD31743096
• CID: 5096087
• PubChem ID: 155387568
• Update Time: 2026-03-02

5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-2-azaspiro[3.4]octan-7-one, hydrochloride (1:1)
• 5-oxa-2-azaspiro[3.4]octan-7-one
• 5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride
• D96719
• 5-Oxa-2-azaspiro[3.4]octan-7-one hydrochloride
• SY322262
• 2306271-65-6
• MFCD31743096
• AKOS040768231
• 5-Oxa-2-azaspiro[3.4]octan-7-one HCl
• 5-Oxa-2-azaspiro[3.4]octan-7-onehydrochloride
• PS-17091

• MDL： MFCD31743096
• Inchi： 1S/C6H9NO2.ClH/c8-5-1-6(9-2-5)3-7-4-6;/h7H,1-4H2;1H
• InChI Key： WRZKRCAUHYWAFT-UHFFFAOYSA-N
• SMILES： O=C1COC2(CNC2)C1.Cl

Computed Properties

• Exact Mass: 163.0400063g/mol
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride

Introduction to 5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride (CAS No. 2306271-65-6)

5-Oxa-2-azaspiro[3.4]octan-7-one;hydrochloride (CAS No. 2306271-65-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and biological activities of 5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride.

Chemical Structure and Properties

The molecular formula of 5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride is C₈H₁₄N₂O₂·HCl, with a molecular weight of approximately 198.66 g/mol. The compound features a spirocyclic structure, which is a key element contributing to its unique chemical and biological properties. The presence of an oxygen atom in the spiro ring (5-oxa) and an azaspiro ring (2-azaspiro) imparts specific conformational flexibility and stability to the molecule. These structural features are crucial for its interactions with biological targets and its potential therapeutic effects.

The hydrochloride salt form of the compound enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical applications. The solubility and stability of 5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride have been extensively studied, with recent research highlighting its favorable pharmacokinetic properties, including good bioavailability and low toxicity.

Synthesis Methods

The synthesis of 5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride has been the subject of several studies, with various methodologies being developed to optimize yield and purity. One common approach involves the cyclization of a suitable precursor through a multi-step process, which typically includes functional group manipulations and ring-forming reactions.

A recent study published in the Journal of Organic Chemistry described a novel synthetic route that utilizes a one-pot multicomponent reaction (MCR) to efficiently produce 5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride. This method not only simplifies the synthetic process but also improves the overall yield and purity of the final product. The use of environmentally friendly solvents and catalysts further enhances the sustainability and scalability of this synthetic approach.

Biological Activities and Therapeutic Potential

5-Oxa-2-azaspiro[3.4]octan-7-one;hydrochloride has demonstrated significant biological activities in preclinical studies, making it a promising candidate for drug development. One of the most notable applications is in the treatment of neurological disorders, particularly those involving cognitive impairment and neurodegeneration.

In vitro studies have shown that 5-oxa-2-azaspiro[3.4]octan-7-one;hydrochloride exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings are supported by animal models where the compound was shown to improve cognitive function and reduce neurodegeneration in mice with Alzheimer's disease.

Beyond neurological disorders, 5-Oxa-2-Azaspiro[3.4]Octan-7-One;Hydrochloride has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and apoptosis. For instance, it has been found to selectively inhibit the PI3K/Akt/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further clinical evaluation of 5-Oxa-2-Azaspiro[3.4]Octan-7-One;Hydrochloride. Several phase I clinical trials are currently underway to assess its safety and efficacy in human subjects with neurological disorders and cancer. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The future prospects for this compound are bright, as ongoing research continues to uncover new mechanisms of action and potential therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to ensure that this promising compound reaches its full potential as a safe and effective therapeutic agent.

Conclusion

In summary, 5-Oxa-2-Azaspiro[3.4]Octan-7-One;Hydrochloride (CAS No. 2306271-65-6) is a novel compound with unique chemical properties that make it an attractive candidate for drug development. Its promising biological activities in preclinical studies suggest potential applications in treating neurological disorders and cancer. As research progresses, it is likely that this compound will play an increasingly important role in advancing medical treatments for these conditions.